Cas no 2138016-93-8 (2H-Indazole, 3-(3-fluorophenyl)-4,5,6,7-tetrahydro-5-(1-methylethyl)-)

• Product Name: 2H-Indazole, 3-(3-fluorophenyl)-4,5,6,7-tetrahydro-5-(1-methylethyl)-
• CAS No: 2138016-93-8
• MF: C₁₆H₁₉FN₂
• MW: 258.333867311478
• CID: 5299888
• Update Time: 2025-08-03

2H-Indazole, 3-(3-fluorophenyl)-4,5,6,7-tetrahydro-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluorophenyl)-5-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazole
• 3-(3-fluorophenyl)-5-propan-2-yl-4,5,6,7-tetrahydro-1H-indazole
• 2H-Indazole, 3-(3-fluorophenyl)-4,5,6,7-tetrahydro-5-(1-methylethyl)-

• Inchi： 1S/C16H19FN2/c1-10(2)11-6-7-15-14(9-11)16(19-18-15)12-4-3-5-13(17)8-12/h3-5,8,10-11H,6-7,9H2,1-2H3,(H,18,19)
• SMILES： FC1=CC=CC(=C1)C1C2=C(CCC(C(C)C)C2)NN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 307
• XLogP3: 4.3
• Topological Polar Surface Area: 28.7

Additional information on 2H-Indazole, 3-(3-fluorophenyl)-4,5,6,7-tetrahydro-5-(1-methylethyl)-

2H-Indazole, 3-(3-Fluorophenyl)-4,5,6,7-Tetrahydro-5-(1-Methylethyl)-: A Comprehensive Overview

2H-Indazole, also known as indazolium, is a heterocyclic aromatic compound with a fused benzene and pyrrole ring system. The compound in question, 3-(3-fluorophenyl)-4,5,6,7-tetrahydro-5-(1-methylethyl)-2H-indazole, is a derivative of this core structure with specific substituents that confer unique chemical and biological properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science.

The structure of this compound is characterized by the presence of a fluorophenyl group at the 3-position of the indazole ring. This substitution pattern is significant as it influences the electronic properties and reactivity of the molecule. Additionally, the tetrahydroindazole moiety at positions 4 to 7 introduces a degree of saturation into the structure, which can enhance stability and alter the molecule's solubility profile. The presence of a 1-methylethyl group at position 5 further modulates the steric and electronic characteristics of the compound.

Recent studies have explored the synthesis of this compound through various methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the fluorophenyl group. This method has been shown to provide high yields and excellent control over the regioselectivity of the product. Another promising route employs organocatalytic strategies to construct the tetrahydroindazole framework, leveraging enamine chemistry to facilitate cyclization steps.

The biological activity of this compound has been a focal point in recent research. In vitro assays have demonstrated its potential as a modulator of certain G-protein coupled receptors (GPCRs), which are critical targets in drug discovery for conditions such as cardiovascular diseases and central nervous system disorders. Furthermore, preliminary studies suggest that this compound exhibits selective cytotoxicity against certain cancer cell lines, indicating its potential as an anticancer agent.

In terms of applications beyond pharmacology, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in light-emitting diodes (LEDs) and photovoltaic devices. Researchers have investigated its ability to act as an electron transport layer due to its favorable charge transport characteristics.

From an environmental standpoint, recent green chemistry initiatives have sought to optimize the synthesis pathways for this compound. By employing eco-friendly solvents and minimizing waste generation during synthesis steps, researchers aim to reduce the ecological footprint associated with its production.

In conclusion, 3-(3-fluorophenyl)-4,5,6,7-tetrahydro-5-(1-methylethyl)-2H-indazole represents a versatile molecule with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in contemporary chemical research.